Cas no 15795-58-1 (1,3-Dioxane-4,6-dione, 5-[(3-hydroxyphenyl)methylene]-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-[(3-hydroxyphenyl)methylene]-2,2-dimethyl-
• CAS No: 15795-58-1
• MF: C₁₃H₁₂O₅
• MW: 248.231384277344
• MDL: MFCD00128551
• CID: 1335638
• PubChem ID: 605380
• Update Time: 2025-04-20

1,3-Dioxane-4,6-dione, 5-[(3-hydroxyphenyl)methylene]-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-[(3-hydroxyphenyl)methylene]-2,2-dimethyl-
• 5-(3-Hydroxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• 5-[(3-hydroxyphenyl)methylidene]-2,2-dimethyl-1,3-dioxane-4,6-dione
• 15795-58-1
• DTXSID20345541
• Malonic acid, (m-hydroxybenzylidene)-, cyclic isopropylidene ester
• AKOS005158310
• 5-(3-Hydroxybenzylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione #
• D85789
• DA-09816
• AS-72225
• SCHEMBL2497792
• 5-((3-Hydroxyphenyl)methylidene)-2,2-dimethyl-1,3-dioxane-4,6-dione
• AG-205/07684045

• MDL： MFCD00128551
• Inchi： 1S/C13H12O5/c1-13(2)17-11(15)10(12(16)18-13)7-8-4-3-5-9(14)6-8/h3-7,14H,1-2H3
• InChI Key： LCLVJNFWTMYFRL-UHFFFAOYSA-N
• SMILES： O1C(/C(=C\C2C=CC=C(C=2)O)/C(=O)OC1(C)C)=O

Computed Properties

• Exact Mass: 248.06846
• Monoisotopic Mass: 248.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• PSA: 72.83